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Compound of Interest

Compound Name: 2-(2-Aminoethyl)thiazole

Cat. No.: B102076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 2-(2-Aminoethyl)thiazole (CAS RN: 18453-07-1). The following

procedures are designed to ensure a safe laboratory environment and minimize risks

associated with the handling of this chemical.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 2-(2-Aminoethyl)thiazole

Synonyms 2-(thiazol-2-yl)ethanamine

CAS Number 18453-07-1

Molecular Formula C₅H₈N₂S

Molecular Weight 128.20 g/mol

Hazard Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2-(2-Aminoethyl)thiazole is classified as follows:
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Hazard Class GHS Code Signal Word Hazard Statement

Skin Irritation H315 Warning
Causes skin irritation.

[1]

Eye Irritation H319 Warning
Causes serious eye

irritation.[1]

Specific Target Organ

Toxicity
H335 Warning

May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves prior to use.

To prevent skin contact and

irritation.[1]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against splashes

and eye irritation.[1]

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH-approved respirator.

To prevent inhalation and

respiratory tract irritation.[1]

Operational and Handling Protocol

A systematic approach to handling 2-(2-Aminoethyl)thiazole is crucial for laboratory safety.

The following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of 2-(2-Aminoethyl)thiazole

Risk Assessment
(Review SDS and Hazards)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Chemical Handling
(Weighing, Transfer, Reaction Setup)

in a Ventilated Hood

Proper Storage
(Cool, Dry, Well-Ventilated Area)

Store Unused Chemical

Spill Management
(Evacuate, Contain, Neutralize, Clean)

In Case of Spill

Waste Collection
(Segregate Contaminated Materials)

Collect Waste

Waste Disposal
(Follow Institutional and
Regulatory Guidelines)

Click to download full resolution via product page

Safe handling workflow for 2-(2-Aminoethyl)thiazole.
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1. Preparation and Use:

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Conduct all operations, including weighing and transferring, within a certified chemical fume

hood to ensure adequate ventilation.

Avoid the formation of dust and aerosols.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

2. Spill Response:

Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite).

Carefully sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the laboratory and notify the appropriate safety personnel immediately.

Restrict access to the area.

Follow institutional emergency procedures.

Disposal Plan

All waste generated from the use of 2-(2-Aminoethyl)thiazole must be treated as hazardous

waste.
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Waste Type Collection and Labeling Disposal Method

Unused Chemical
Collect in a clearly labeled,

sealed container.

Dispose of through a licensed

hazardous waste disposal

company.

Contaminated Labware

Rinse with a suitable solvent.

Collect the rinsate as

hazardous waste.

Dispose of as hazardous

waste.

Contaminated PPE
Collect in a designated,

labeled hazardous waste bag.

Dispose of as hazardous

waste.

Spill Cleanup Material
Collect in a sealed, labeled

container.

Dispose of through a licensed

hazardous waste disposal

company.

Disclaimer: This guide is intended for informational purposes and should be used in conjunction

with a comprehensive Safety Data Sheet (SDS) for 2-(2-Aminoethyl)thiazole. Always follow

your institution's specific safety protocols and regulatory requirements. A complete SDS for this

compound was not available at the time of writing; therefore, this information is based on

available GHS classifications and data for structurally similar compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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